Cas no 1214864-94-4 ((2Z)-2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (2Z)-2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1214864-94-4
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• MDL: MFCD05670049
• CID: 4578295
• Update Time: 2025-05-25

(2Z)-2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}-1,3-thiazolidine-4-carboxylic acid

• MDL： MFCD05670049
• Inchi： 1S/C14H13N3O2S/c18-14(19)12-8-20-13(16-12)7-10-1-3-11(4-2-10)17-6-5-15-9-17/h1-7,9,12,16H,8H2,(H,18,19)
• InChI Key： BHTKJYOIXYTTLX-UHFFFAOYSA-N
• SMILES： S1CC(C(O)=O)NC1=CC1=CC=C(N2C=NC=C2)C=C1

Additional information on (2Z)-2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}-1,3-thiazolidine-4-carboxylic acid

Chemical Compound CAS No. 1214864-94-4: (2Z)-2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}-1,3-thiazolidine-4-carboxylic Acid

The compound with CAS number 1214864-94-4, known as (2Z)-2-{[4-(1H-imidazol-1-yl)phenyl]methylidene}-1,3-thiazolidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazolidines, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the imidazole ring and the carboxylic acid group further enhances its functional versatility.

The structure of this compound is characterized by a thiazolidine ring system, which is a derivative of thiazole with an additional methylene group. The (2Z) configuration indicates that the substituents on the double bond are on opposite sides, contributing to its unique stereochemical properties. The imidazole moiety attached to the benzene ring introduces aromaticity and potential hydrogen bonding capabilities, making it a promising candidate for pharmaceutical applications.

Recent studies have highlighted the importance of thiazolidine derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The carboxylic acid group in this compound can participate in various chemical reactions, such as esterification or amidation, enabling the synthesis of bioactive derivatives. Additionally, the imidazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance the compound's solubility and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving condensation reactions and subsequent functionalization. The key steps include the formation of the thiazolidine ring via cyclization and the introduction of the imidazole substituent through nucleophilic aromatic substitution or coupling reactions. Optimization of reaction conditions, such as temperature and solvent selection, is crucial to achieve high yields and desired stereochemistry.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have revealed that its structure exhibits favorable pharmacokinetic profiles, making it a potential candidate for drug delivery systems. Furthermore, in vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

Another area of interest is the compound's role in material science. The thiazolidine core can serve as a building block for constructing advanced materials with tailored mechanical and electronic properties. For instance, incorporating this compound into polymer matrices could enhance their thermal stability and mechanical strength.

In conclusion, CAS No. 1214864-94-4 represents a versatile molecule with wide-ranging applications across pharmaceuticals, materials science, and beyond. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions in these fields.